Cas no 2034484-16-5 (1-{4-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]piperidin-1-yl}ethan-1-one)

• Product Name: 1-{4-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]piperidin-1-yl}ethan-1-one
• CAS No: 2034484-16-5
• MF: C₁₇H₂₄N₄O₃
• MW: 332.3975
• CID: 5351020
• Update Time: 2025-06-07

1-{4-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]piperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3-pyridazin-3-yloxypiperidine-1-carbonyl)piperidin-1-yl]ethanone
• 1-(4-(3-(pyridazin-3-yloxy)piperidine-1-carbonyl)piperidin-1-yl)ethanone
• 1-{4-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]piperidin-1-yl}ethan-1-one

• Inchi： 1S/C17H24N4O3/c1-13(22)20-10-6-14(7-11-20)17(23)21-9-3-4-15(12-21)24-16-5-2-8-18-19-16/h2,5,8,14-15H,3-4,6-7,9-12H2,1H3
• InChI Key： TYWFWAQDESGYHY-UHFFFAOYSA-N
• SMILES： O(C1C([H])=C([H])C([H])=NN=1)C1([H])C([H])([H])C([H])([H])C([H])([H])N(C(C2([H])C([H])([H])C([H])([H])N(C(C([H])([H])[H])=O)C([H])([H])C2([H])[H])=O)C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 451
• XLogP3: 0.2
• Topological Polar Surface Area: 75.6

Additional information on 1-{4-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]piperidin-1-yl}ethan-1-one

Comprehensive Overview of 1-{4-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]piperidin-1-yl}ethan-1-one (CAS No. 2034484-16-5)

The compound 1-{4-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]piperidin-1-yl}ethan-1-one (CAS No. 2034484-16-5) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a pyridazine core linked to a piperidine scaffold, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of biological pathways, given the prevalence of piperidine and pyridazine motifs in bioactive molecules.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. The 1-{4-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]piperidin-1-yl}ethan-1-one structure aligns with this trend, as its dual-ring system offers versatility in interacting with protein targets. Computational studies suggest that the compound's carbonyl linker and ether bond contribute to its stability and binding affinity, making it a subject of interest in structure-activity relationship (SAR) analyses.

The synthesis of CAS No. 2034484-16-5 typically involves multi-step organic reactions, including amide coupling and nucleophilic substitution, which are well-documented in peer-reviewed journals. Its piperidin-1-yl and pyridazin-3-yloxy groups are critical for its pharmacological profile, as these fragments are often associated with improved solubility and metabolic stability. These properties are highly sought after in the development of orally bioavailable drugs, a key focus area for modern pharmaceutical companies.

From an industrial perspective, the scalability of 1-{4-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]piperidin-1-yl}ethan-1-one production is a topic of active discussion. Optimizing reaction conditions to enhance yield and purity remains a priority, especially for applications in high-throughput screening (HTS) and combinatorial chemistry. The compound's molecular weight and logP value further underscore its potential as a lead compound in medicinal chemistry campaigns.

Environmental and regulatory considerations also play a role in the compound's adoption. While 2034484-16-5 is not classified as hazardous, its handling requires standard laboratory precautions. The growing emphasis on green chemistry has prompted researchers to explore sustainable synthetic routes for such molecules, aligning with global initiatives to reduce waste and energy consumption in chemical manufacturing.

In summary, 1-{4-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]piperidin-1-yl}ethan-1-one represents a compelling case study in the intersection of organic synthesis and drug design. Its structural complexity and functional group diversity position it as a valuable tool for addressing unmet medical needs, particularly in oncology and neurology. As the scientific community continues to unravel its full potential, this compound is poised to remain a focal point in both academic and industrial research.